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Introduction

Polonium-215 (Po-215) is a rare, highly radioactive isotope with an extremely short half-life.
While its transient nature precludes its use in many conventional applications, its unique decay
characteristics offer specialized opportunities within fundamental nuclear physics research.
These application notes outline the potential uses of Po-215, focusing on experimental setups
that can leverage its rapid alpha decay to probe nuclear structure and decay dynamics. The
primary challenge and, simultaneously, the research opportunity with Po-215 lies in its
production and the immediate, in-situ measurement of its decay products.

Properties of Polonium-215

The fundamental nuclear and radioactive properties of Polonium-215 are summarized in the
table below.
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Property Value Unit
Atomic Number (2) 84

Mass Number (A) 215

Neutron Number (N) 131

Atomic Mass 214.9994146 amu
Half-life 1.781 ms
Primary Decay Mode Alpha (a)

Alpha Decay Energy 7.526 MeV
Alpha Decay Product Lead-211 (Pb-211)

Minor Decay Mode Beta (3-)

Beta Decay Branching Ratio 0.00023 %
Beta Decay Energy 0.721 MeV
Beta Decay Product Astatine-215 (At-215)

Radon-219 (Rn-219), Bismuth-
215 (Bi-215)

Parent Nuclides

Potential Applications in Nuclear Physics Research

The primary application of Polonium-215 in nuclear physics research is as a source of high-
energy alpha particles for the study of nuclear structure and decay dynamics, particularly of its
daughter and subsequent progeny nuclei. Its extremely short half-life makes it a candidate for
experiments requiring precise timing and the study of short-lived nuclear states.

Validation of Alpha Decay Theories

The well-defined alpha decay energy and extremely short half-life of Po-215 make it an
excellent candidate for testing and refining theoretical models of alpha decay. Precise
measurements of its half-life and alpha particle energy can provide stringent constraints on
models that describe the quantum tunneling of alpha particles from the nucleus.
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Source for Short-Lived Daughter Nuclei Studies

Polonium-215 decays to Lead-211 (Pb-211), which itself is radioactive with a longer half-life of
approximately 36.1 minutes. This decay sequence can be exploited to produce a source of Pb-
211 for studies of its decay properties and the nuclear structure of its daughter, Bismuth-211.
The short half-life of P0-215 ensures that the Pb-211 is produced in a very short time window,
which can be advantageous for certain experimental setups.

Fast-Timing Measurements of Nuclear Lifetimes

The decay of Po-215 can be used as a "start” signal in fast-timing coincidence measurements
to determine the lifetimes of excited states in its daughter nuclei. The emission of the alpha
particle from Po-215 can be detected to initiate a timing measurement, and the subsequent
gamma-ray emission from the de-excitation of the daughter nucleus can serve as the "stop"
signal. This technique is crucial for understanding nuclear structure and the electromagnetic
forces within the nucleus.

Experimental Protocols
Production of Polonium-215

Due to its extremely short half-life, Polonium-215 must be produced and used in-situ. It is a
naturally occurring isotope in the decay chain of Uranium-235.[1][2] For experimental purposes,
a source of a longer-lived parent nuclide, such as Radon-219 (half-life of 3.96 seconds), can be
used to continuously generate Po-215.

Protocol 1: Alpha Spectroscopy of Polonium-215

Objective: To measure the energy of the alpha particles emitted from the decay of Polonium-
215.

Materials:
e Radon-219 source (within a sealed container with a thin exit window)
e Vacuum chamber

 Silicon charged-particle detector (e.g., PIPS detector)
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Preamplifier

Amplifier

Multichannel Analyzer (MCA)

Vacuum pump

Data acquisition system

Methodology:

e Source and Detector Setup:

o Place the silicon detector inside the vacuum chamber.

o Position the Radon-219 source in close proximity to the detector, ensuring the exit window
faces the detector. The distance should be minimized to maximize the collection of alpha
particles from the decay of Rn-219 and its daughter, Po-215.

e Vacuum:

o Evacuate the chamber to a low pressure (e.g., < 10"-2 mbar) to minimize energy loss of
the alpha particles in the residual gas.

o Data Acquisition:

o

Apply the recommended bias voltage to the detector.

[¢]

Connect the detector output to the preamplifier, amplifier, and then to the MCA.

[¢]

Set the MCA to acquire an energy spectrum.

[e]

Begin data acquisition. The spectrum will show alpha peaks corresponding to the decay of
Rn-219, Po-215, and other subsequent decay products.

o Data Analysis:
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o Calibrate the energy spectrum using a standard alpha source with well-known alpha
energies (e.g., Americium-241).

o lIdentify the alpha peak corresponding to the decay of Po-215 based on its known energy
(approximately 7.386 MeV).

o Determine the precise energy and intensity of the Po-215 alpha peak.
Protocol 2: Half-Life Measurement of Polonium-215
Objective: To determine the half-life of Polonium-215.
Materials:
e Same as for Alpha Spectroscopy (Protocol 1)
e Time-to-Amplitude Converter (TAC) or a digital timing system
» Coincidence unit
Methodology:
e Timing Setup:

o The detection of an alpha particle from the parent nuclide (Radon-219) can be used to
signal the creation of a Polonium-215 atom. This signal will start the TAC.

o The detection of the subsequent high-energy alpha particle from the decay of Polonium-
215 will stop the TAC.

o Data Acquisition:

o Set up a coincidence logic where the start signal is the Rn-219 alpha particle and the stop
signal is the Po-215 alpha patrticle.

o The output of the TAC will be a pulse whose height is proportional to the time difference
between the start and stop signals.
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o Acquire a spectrum of these time differences using the MCA.

o Data Analysis:
o The resulting time spectrum will show an exponential decay curve.
o Fit the decay curve with an exponential function to extract the decay constant (A).

o Calculate the half-life using the formula: T¥2 = In(2) / A.
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Caption: Decay chain of Uranium-235 leading to Polonium-215 and its subsequent decay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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